Cas no 336608-38-9 (2-Propenenitrile, 3-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-)
336608-38-9 structure
Product Name:2-Propenenitrile, 3-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-
CAS No:336608-38-9
MF:C13H15NO2S
MW:249.32870221138
CID:1459296
Update Time:2024-08-23
2-Propenenitrile, 3-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenenitrile, 3-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-
- 3-(4-tert-butylphenyl)sulfonylprop-2-enenitrile
- 3-(4-Tert-butylphenyl)sulfonyl-2-propenenitrile
-
- Inchi: 1S/C13H15NO2S/c1-13(2,3)11-5-7-12(8-6-11)17(15,16)10-4-9-14/h4-8,10H,1-3H3
- InChI Key: VHKZGNPOHPFPER-UHFFFAOYSA-N
- SMILES: C(#N)C=CS(C1=CC=C(C(C)(C)C)C=C1)(=O)=O
Computed Properties
- Exact Mass: 249.08245
Experimental Properties
- Density: 1.144±0.06 g/cm3(Predicted)
- Boiling Point: 407.1±45.0 °C(Predicted)
- PSA: 57.93
2-Propenenitrile, 3-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]- Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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